3-(4-Fluorophenyl)pyrrolidine oxalate

• IUPAC Name: 3-(4-fluorophenyl)pyrrolidine;oxalic acid
• InChI: InChI=1S/C10H12FN.C2H2O4/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;3-1(4)2(5)6/h1-4,9,12H,5-7H2;(H,3,4)(H,5,6)
• InChI Key: SWWXUYJCPWFBMF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=CC=C(C=C2)F.C(=O)(C(=O)O)O
• Molecular Formula: C12H14FNO4
• Molecular Weight: 255.24 g/mol
• CAS No.: 1198416-84-0

Description

“3-(4-Fluorophenyl)pyrrolidine oxalate” is a chemical compound with the molecular formula C10H12FN•C2H2O4 and a molecular weight of 255.24. It is intended for research use only and not for diagnostic or therapeutic use.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H12FN.C2H2O4/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;3-1(4)2(5)6/h1-4,9,12H,5-7H2;(H,3,4)(H,5,6).

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 255.24. More detailed physical and chemical properties such as density, melting point, and boiling point were not found in the available resources.

Scientific Research Applications

Sensor Development

Selective Chemosensors for Metal Ions : A pyrrolidine constrained bipyridyl-dansyl conjugate, synthesized through click chemistry, showcases selective sensing abilities for Al(3+) ions, offering potential in environmental monitoring and industrial processes (Maity & Govindaraju, 2010). Similarly, pyrrolo[3,4-c]pyridine-based fluorescent chemosensors exhibit high selectivity for Fe3+/Fe2+ ions, with applications in biological and environmental analysis (Maity et al., 2018).

Material Science

Electrochromic Properties and Conducting Polymers : Research into enhancing the electrochromic properties of conducting polymers through copolymerization, such as the copolymer of 1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole with 3,4-ethylene dioxythiophene, reveals advancements in materials with potential for smart windows and display technologies (Türkarslan et al., 2007).

Molecular Recognition and Drug Design

Inhibition Studies and Kinase Inhibitors : The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors showcases the compound's potential in targeted cancer therapies, with one analog advancing into phase I clinical trials due to its efficacy and safety profiles (Schroeder et al., 2009).

Advanced Analytical Applications

Fluorescence and Quantum Yield Studies : The study of carbon dots with high fluorescence quantum yield identifies organic fluorophores as the main source of fluorescence, expanding applications in sensing, imaging, and optoelectronics (Shi et al., 2016).

Safety and Hazards

“3-(4-Fluorophenyl)pyrrolidine oxalate” can be harmful by inhalation, in contact with skin, and if swallowed. It is advised to avoid release to the environment.

Future Directions

Pyrrolidine derivatives, including “3-(4-Fluorophenyl)pyrrolidine oxalate”, have potential in drug discovery due to their presence in many natural products and pharmacologically important agents. Their key roles in pharmacotherapy make them a versatile scaffold for designing and developing novel biologically active compounds and drug candidates.

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . The fluorophenyl group could potentially interact with various biological targets, but without specific studies, it’s hard to identify the exact targets.

Mode of Action

The mode of action would depend on the specific biological target of the compound. Generally, compounds with a pyrrolidine ring can interact with their targets through various non-covalent interactions such as hydrogen bonding, pi-stacking, and van der Waals interactions .

Biochemical Pathways

Without specific information, it’s difficult to say which biochemical pathways this compound might affect. Many drugs that contain a pyrrolidine ring are involved in central nervous system pathways, including neurotransmitter systems .